2-(4-chlorophenyl)-2-oxoethyl 1-(4-butoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate

• IUPAC Name: [2-(4-chlorophenyl)-2-oxoethyl] 1-(4-butoxyphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C23H24ClNO5/c1-2-3-12-29-20-10-8-19(9-11-20)25-14-17(13-22(25)27)23(28)30-15-21(26)16-4-6-18(24)7-5-16/h4-11,17H,2-3,12-15H2,1H3
• InChI Key: IGXJJAKTNCXFPR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C23H24ClNO5
• Molecular Weight: 429.9 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like 2-(4-chlorophenyl)-2-oxoethyl 1-(4-butoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate often involves multi-step synthetic routes that may include the formation of the pyrrolidine ring, introduction of the ester groups, and the attachment of chlorophenyl and butoxyphenyl substituents. Microwave-induced reactions have been noted for the synthesis of pyrroles, offering an eco-friendly route with reduced reaction time and high yields, which could be relevant for synthesizing similar compounds (Banik, Kamboj, & Bajpai, 2023).

Molecular Structure Analysis

The molecular structure of such a compound is characterized by its heterocyclic core, the pyrrolidine ring, which is a common scaffold in many biologically active compounds. The presence of the chlorophenyl and butoxyphenyl groups would influence the molecule's electronic properties, potentially affecting its reactivity and interactions with biological targets.

Chemical Reactions and Properties

Chlorophenols, as part of the compound's structure, are known for their reactivity, including participation in oxidative stress mechanisms and potential antimicrobial activity. The compound's ester groups could be susceptible to hydrolysis under certain conditions, influencing its stability and reactivity (Fukayama, Tan, Wheeler, & Wei, 1986).

Scientific Research Applications

Photoreactive Compounds

Research on sensitized photoreactions of 2-pyrones with chloroethylenes has led to the development of [2+2] cycloadducts, which have applications in synthesizing complex molecular structures. These reactions demonstrate the utility of chlorophenyl and oxoethyl groups in creating photoreactive compounds for advanced organic synthesis (Shimo et al., 1987).

Molecular Complexation

Studies have shown the complexation of nucleotide bases by molecular tweezers with active site carboxylic acids, indicating the importance of these functional groups in molecular recognition and binding. This research is crucial for understanding molecular interactions and designing new materials and drugs (Zimmerman, Wu, & Zeng, 1991).

Antitumoral Agents

Functionalized pyrroles have been studied for their potential as antitumoral agents. The structural determination of chain-functionalized pyrroles underscores their significance in medicinal chemistry, particularly in developing novel anticancer compounds (Silva et al., 2012).

Catalytic Processes

Research involving the catalytic properties of compounds containing chlorophenyl and pyrrolidine groups has led to advancements in synthetic methodologies. For instance, platinum-catalyzed intramolecular hydroamination of unactivated olefins with secondary alkylamines, leading to pyrrolidine derivatives, has implications for efficient and selective synthesis processes (Bender & Widenhoefer, 2005).